Cas no 184297-33-4 (Ethyl 4-cyclopropyl-4-oxobutyrate)
Ethyl 4-cyclopropyl-4-oxobutyrate is a versatile ester compound featuring a cyclopropyl ketone moiety, making it a valuable intermediate in organic synthesis. Its structure combines the reactivity of a ketone with the stability of an ester, enabling applications in pharmaceuticals, agrochemicals, and fine chemical production. The cyclopropyl group enhances steric and electronic properties, facilitating selective transformations such as nucleophilic additions or cyclizations. The ethyl ester functionality offers favorable solubility and handling characteristics. This compound is particularly useful in the synthesis of complex molecules requiring cyclopropane ring incorporation. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
184297-33-4 structure
Product Name:Ethyl 4-cyclopropyl-4-oxobutyrate
CAS No:184297-33-4
MF:C9H14O3
MW:170.205663204193
MDL:MFCD01320330
CID:1072337
PubChem ID:24727441
Update Time:2025-05-28
Ethyl 4-cyclopropyl-4-oxobutyrate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyclopropyl-4-oxobutyrate
- ethyl 4-cyclopropyl-4-oxobutanoate
- 4-CYCLOPROPYL-4-OXO-BUTYRIC ACID ETHYL ESTER
- 184297-33-4
- MFCD01320330
- DTXSID20645659
- OCVRWEFEFCNZSW-UHFFFAOYSA-N
- SCHEMBL1403800
- EN300-7355050
- AKOS010910514
- ETHYL4-CYCLOPROPYL-4-OXOBUTYRATE
- CS-0259527
-
- MDL： MFCD01320330
- Inchi： 1S/C9H14O3/c1-2-12-9(11)6-5-8(10)7-3-4-7/h7H,2-6H2,1H3
- InChI Key： OCVRWEFEFCNZSW-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)OCC)C1CC1
Computed Properties
- Exact Mass: 170.09400
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.105
- Boiling Point: 252.4°C at 760 mmHg
- Flash Point: 105.8°C
- Refractive Index: 1.474
- PSA: 43.37000
- LogP: 1.30880
Ethyl 4-cyclopropyl-4-oxobutyrate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 4-cyclopropyl-4-oxobutyrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207845-2g |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 97% | 2g |
￡716.00 | 2022-02-28 | |
| Fluorochem | 207845-5g |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 97% | 5g |
￡1753.00 | 2022-02-28 | |
| Fluorochem | 207845-1g |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 97% | 1g |
￡424.00 | 2022-02-28 | |
| TRC | E939850-20mg |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 20mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939850-40mg |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 40mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E939850-200mg |
Ethyl 4-cyclopropyl-4-oxobutyrate |
184297-33-4 | 200mg |
$ 340.00 | 2022-06-05 | ||
| abcr | AB367839-1 g |
Ethyl 4-cyclopropyl-4-oxobutyrate, 97%; . |
184297-33-4 | 97% | 1g |
€748.70 | 2023-04-26 | |
| abcr | AB367839-2 g |
Ethyl 4-cyclopropyl-4-oxobutyrate, 97%; . |
184297-33-4 | 97% | 2g |
€1209.10 | 2023-04-26 | |
| Enamine | EN300-7355050-0.05g |
ethyl 4-cyclopropyl-4-oxobutanoate |
184297-33-4 | 95% | 0.05g |
$85.0 | 2023-05-30 | |
| Enamine | EN300-7355050-0.1g |
ethyl 4-cyclopropyl-4-oxobutanoate |
184297-33-4 | 95% | 0.1g |
$127.0 | 2023-05-30 |
Ethyl 4-cyclopropyl-4-oxobutyrate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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